Cas no 1060805-13-1 (6-bromo-4-methoxy-pyridine-2-carboxylic acid)

• Product Name: 6-bromo-4-methoxy-pyridine-2-carboxylic acid
• CAS No: 1060805-13-1
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• MDL: MFCD13189165
• CID: 1095535
• PubChem ID: 58418007
• Update Time: 2025-06-09

6-bromo-4-methoxy-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methoxypicolinic acid
• 6-bromo-4-methoxypyridine-2-carboxylic acid
• UCVPDRVYDNGOIX-UHFFFAOYSA-N
• FCH1381164
• AB67867
• AK151000
• AX8287896
• 2-Pyridinecarboxylic acid, 6-bromo-4-methoxy-
• 6-BROMO-4-METHOXY-PYRIDINE-2-CARBOXYLIC ACID
• CS-0128590
• EN300-153215
• MFCD13189165
• 6-Bromo-4-methoxy-2-pyridinecarboxylic acid
• A905529
• C71243
• SY269104
• DTXSID601261821
• AKOS022190269
• 6-BROMO-4-METHOXYPICOLINICACID
• AS-65754
• SCHEMBL1424927
• 1060805-13-1
• DB-169789
• 6-bromo-4-methoxy-pyridine-2-carboxylic acid

• MDL： MFCD13189165
• Inchi： 1S/C7H6BrNO3/c1-12-4-2-5(7(10)11)9-6(8)3-4/h2-3H,1H3,(H,10,11)
• InChI Key： UCVPDRVYDNGOIX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=N1)OC

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.7

Additional information on 6-bromo-4-methoxy-pyridine-2-carboxylic acid

Introduction to 6-Bromo-4-Methoxy-Pyridine-2-Carboxylic Acid (CAS No. 1060805-13-1)

6-Bromo-4-methoxy-pyridine-2-carboxylic acid (CAS No. 1060805-13-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and methoxy substituents on a pyridine ring, has garnered attention for its potential as an intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 6-bromo-4-methoxy-pyridine-2-carboxylic acid consists of a pyridine ring with a bromine atom at the 6-position, a methoxy group at the 4-position, and a carboxylic acid group at the 2-position. This arrangement provides a rich platform for further functionalization and derivatization, making it an attractive starting material for synthetic chemists.

Recent advancements in medicinal chemistry have highlighted the importance of 6-bromo-4-methoxy-pyridine-2-carboxylic acid in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. One notable example is its use in the synthesis of selective inhibitors of kinases, which are key enzymes involved in various cellular signaling pathways and are often dysregulated in diseases such as cancer and autoimmune disorders.

In addition to its medicinal applications, 6-bromo-4-methoxy-pyridine-2-carboxylic acid has been explored for its potential in agrochemicals. Research has demonstrated that certain derivatives of this compound possess herbicidal and fungicidal activities, making them valuable candidates for the development of new agricultural products. The ability to fine-tune the biological activity through structural modifications further enhances its utility in this domain.

The synthesis of 6-bromo-4-methoxy-pyridine-2-carboxylic acid can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the bromination of 4-methoxy-pyridine followed by carboxylation. Recent studies have reported improved methods that enhance the efficiency and environmental sustainability of these processes, aligning with the growing emphasis on green chemistry principles.

The physical and chemical properties of 6-bromo-4-methoxy-pyridine-2-carboxylic acid are well-documented. It is a white crystalline solid with a melting point typically ranging from 175 to 178°C. The compound is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, while 6-bromo-4-methoxy-pyridine-2-carboxylic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 6-bromo-4-methoxy-pyridine-2-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. For example, recent studies have explored its potential as a scaffold for developing small molecule modulators of protein-protein interactions, which are crucial targets in drug discovery.

In conclusion, 6-bromo-4-methoxy-pyridine-2-carboxylic acid (CAS No. 1060805-13-1) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and versatile reactivity make it an essential building block for the synthesis of bioactive molecules with therapeutic potential. As research in these areas continues to advance, the importance of this compound is likely to grow further.